Cas no 2138148-14-6 (N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide)

• Product Name: N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide
• CAS No: 2138148-14-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6138481
• PubChem ID: 165848754
• Update Time: 2025-06-08

N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-766747
• 2138148-14-6
• N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide

• Inchi： 1S/C9H18N2O2/c1-13-3-2-9(12)11-8-4-7(5-8)6-10/h7-8H,2-6,10H2,1H3,(H,11,12)
• InChI Key： YHCFVENJWKUDQY-UHFFFAOYSA-N
• SMILES： O=C(CCOC)NC1CC(CN)C1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide

Recent Advances in the Study of N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide (CAS: 2138148-14-6)

N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide (CAS: 2138148-14-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and methoxypropanamide moieties, has shown promising potential in various therapeutic applications, including but not limited to neurological disorders and cancer therapy. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have highlighted the synthetic pathways for N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, particularly the aminomethyl cyclobutyl group, contribute to its high binding affinity for specific biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation, which is critical for understanding its interaction with cellular receptors.

In preclinical studies, N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide has demonstrated notable efficacy in modulating key signaling pathways implicated in neurodegenerative diseases. For instance, it has been shown to inhibit the aggregation of pathological proteins such as beta-amyloid and tau, which are hallmarks of Alzheimer's disease. Additionally, the compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells, as evidenced by in vitro and in vivo models.

Beyond its neurological applications, this compound has also been investigated for its potential in oncology. Preliminary data suggest that N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide can induce apoptosis in certain cancer cell lines by targeting specific kinases involved in cell proliferation. Its selectivity and low toxicity profile make it a promising candidate for further development as an anticancer agent. However, comprehensive pharmacokinetic and toxicological studies are still required to validate its safety and efficacy in humans.

In conclusion, N-[3-(aminomethyl)cyclobutyl]-3-methoxypropanamide represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes and multifaceted biological activities underscore its potential as a therapeutic agent for a range of diseases. Future research should focus on optimizing its synthetic routes, exploring its mechanism of action in greater detail, and advancing it through clinical trials to realize its full therapeutic potential.